Cas no 6299-87-2 (4-oxo-1H-pyrimidine-6-carboxylic acid)

• Product Name: 4-oxo-1H-pyrimidine-6-carboxylic acid
• CAS No: 6299-87-2
• MF: C₅H₄N₂O₃
• MW: 140.09686088562
• MDL: MFCD09910318
• CID: 46604
• PubChem ID: 160871429
• Update Time: 2025-04-18

4-oxo-1H-pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxypyrimidine-4-carboxylic acid
• Pyrimidin-6-ol-4-carboxylic acid
• 6-Oxo-3H-pyrimidine-4-carboxylic acid
• 6-Hydroxy-4-pyrimidinecarboxylic Acid
• 4-oxo-1H-pyrimidine-6-carboxylic acid
• 1,6-Dihydro-6-oxo-4-pyrimidinecarboxylic Acid
• 6-Oxo-3,6-dihydropyrimidine-4-carboxylic acid
• 6-oxo-1,6-dihydropyrimidine-4-carboxylic acid
• NSC45047
• QYGHXDAYBIFGKI-UHFFFAOYSA-N
• 6-Hydroxy-pyrimidine-4-carboxylic acid
• 4-Pyrimidinecarboxylicacid, 1,6-dihydro-6-oxo-
• 4-Pyrimidinecarboxylic acid, 1,6-dihydro-6-oxo-
• Pub
• 4-oxidanylidene-1H-pyrimidine-6-carboxylic acid
• Hydroxy-4-pyrimidinecarboxylicacid
• SCHEMBL232129
• SY006725
• SB57402
• 4-hydroxy-pyrimidine-6-carboxylic
• BCP06262
• AC-870
• 1860506-22-4
• 6-Oxo-1,6-dihydro-pyrimidine-4-carboxylic acid
• C5H4N2O3
• MFCD00023267
• PS-9059
• Z2689031648
• 6-Hydroxy-4-pyrimidinecarboxylic acid #
• NSC 45047
• 6-Oxo-3,6-dihydro-pyrimidine-4-carboxylic acid
• AKOS002304124
• NSC-45047
• EN300-50249
• 6-OXO-1H-PYRIMIDINE-4-CARBOXYLIC ACID
• AKOS006221235
• W-203343
• FT-0649137
• 2,6-DI-TERT-BUTYL-4-METHYLPHENYLDIAZOACETATE
• H1392
• DTXSID40286361
• MFCD08692992
• 6299-87-2
• F3329-0415
• AM20100551
• CS-W019789
• AKOS000276958
• A834138
• pyrimidine, 4-carboxy-6-hydroxy-
• 6-Hydroxypyrimidine-4-carboxylicacid
• BBL100083
• DB-002614
• STL488879

• MDL： MFCD09910318
• Inchi： 1S/C5H4N2O3/c8-4-1-3(5(9)10)6-2-7-4/h1-2H,(H,9,10)(H,6,7,8)
• InChI Key： QYGHXDAYBIFGKI-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)N=CN1

Computed Properties

• Exact Mass: 140.02200
• Monoisotopic Mass: 140.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -1
• Topological Polar Surface Area: 78.8

Experimental Properties

• Density: 1.63g/cm3
• Boiling Point: 250.8℃ at 760 mmHg
• Flash Point: 138.4℃
• Refractive Index: 1.662
• PSA: 83.31000
• LogP: -0.11960

4-oxo-1H-pyrimidine-6-carboxylic acid Security Information

• Safety Instruction： 24/25
• Hazardous Material Identification：